Cas no 5613-08-1 (1-methylpyridin-1-ium-4-carboxamide;iodide)

• Product name: 1-methylpyridin-1-ium-4-carboxamide;iodide
• CAS No: 5613-08-1
• MF: C₇H₉IN₂O
• MW: 264.063633680344
• CID: 1596827
• PubChem ID: 5314767

1-methylpyridin-1-ium-4-carboxamide;iodide Chemical and Physical Properties

Names and Identifiers

• 4-CARBAMOYL-1-METHYLPYRIDINIUM IODIDE
• 4-Carbamoyl-1-methyl-pyridinium, Jodid
• 1-methylpyridin-1-ium-4-carboxamide iodide
• 4-(aminocarbonyl)-1-methylpyridinium iodide
• isonicotinamide methyl iodide
• AG-F-96862
• ghl.PD_Mitscher_leg0.929
• 4-Aminocarbonyl-1-methylpyridiniumiodid
• 4-carbamoyl-1-methyl-pyridinium, iodide
• AC1NSRW7
• Isonicotinoyl methiodide
• CTK5A4672
• 1-methyl-4-carbamoylpyridinium iodide
• NSC87280
• 1-methyl-4-carbamoylpyridinium iodid
• 1-methylpyridin-1-ium-4-carboxamide
• iodide
• 1-methylpyridin-1-ium-4-carboxamide;iodide
• 1-methylisonicotinamide iodide
• 5613-08-1
• 4-Carbamoyl-1-methylpyridin-1-ium iodide
• NSC-87280
• DTXSID00415670

• Inchi： InChI=1S/C7H8N2O.HI/c1-9-4-2-6(3-5-9)7(8)10;/h2-5H,1H3,(H-,8,10);1H
• InChI Key： PQTCYQMUVMCXKX-UHFFFAOYSA-N
• SMILES： C[N+]1=CC=C(C=C1)C(=O)N.[I-]

Computed Properties

• Exact Mass: 254.9051
• Monoisotopic Mass: 263.97596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 43.25
• LogP: -2.68570